6-(3,4-dimethoxyphenyl)-2-(4-(2-methylindolin-1-yl)-4-oxobutyl)pyridazin-3(2H)-one
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Description
6-(3,4-dimethoxyphenyl)-2-(4-(2-methylindolin-1-yl)-4-oxobutyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C25H27N3O4 and its molecular weight is 433.508. The purity is usually 95%.
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Scientific Research Applications
Microbial Oxidase Activity
Research demonstrates that dimethoxyphenyl compounds, including those similar in structure to the given compound, show activity with various microbial enzymes. For instance, 2,6-dimethoxyphenol is a versatile substrate for multiple blue multicopper proteins across different microorganisms, indicating potential applications in studying microbial oxidase enzymes and their roles in biological systems (Solano et al., 2001).
Heterocyclic Synthesis and Pharmacological Potential
The synthesis and reactions of compounds structurally related to the query compound, involving dimethoxyphenyl and indolinyl groups, have been explored for the development of novel heterocyclic systems. These compounds show promise in pharmacological research, offering scaffolds for developing new therapeutic agents. For example, reactions involving dimethoxyindoles and secondary amides lead to the formation of indolyl-imines, highlighting the potential for synthesizing diverse biologically active molecules (Black et al., 1996).
Catalysis and Chemical Transformations
Compounds featuring dimethoxyphenyl and pyridazinone structures have been utilized in catalytic processes and chemical transformations, underscoring their versatility in synthetic chemistry. This includes their use in oligomerization reactions and as intermediates in synthesizing complex heterocyclic derivatives, which can have various industrial and research applications (Speiser et al., 2004).
Corrosion Inhibition
Moreover, compounds with similar structural features, including pyridazinones, have been investigated for their corrosion inhibition properties. This suggests potential applications in materials science and engineering, particularly in protecting metals from corrosion in acidic environments (Chadli et al., 2017).
Properties
IUPAC Name |
6-(3,4-dimethoxyphenyl)-2-[4-(2-methyl-2,3-dihydroindol-1-yl)-4-oxobutyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N3O4/c1-17-15-19-7-4-5-8-21(19)28(17)25(30)9-6-14-27-24(29)13-11-20(26-27)18-10-12-22(31-2)23(16-18)32-3/h4-5,7-8,10-13,16-17H,6,9,14-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXJXRRNZTQSINU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=CC=CC=C2N1C(=O)CCCN3C(=O)C=CC(=N3)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.